Cas no 2171848-98-7 (methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2171848-98-7
• MF: C₉H₁₄FN₃O₂
• MW: 215.224765300751
• CID: 6244448
• PubChem ID: 165807723
• Update Time: 2025-10-22

methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate
• methyl 5-{[(2-fluoroethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1452416
• 2171848-98-7

• Inchi： 1S/C9H14FN3O2/c1-13-7(6-11-4-3-10)5-8(12-13)9(14)15-2/h5,11H,3-4,6H2,1-2H3
• InChI Key： SGWSUOUYSCGRRM-UHFFFAOYSA-N
• SMILES： FCCNCC1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 215.10700486g/mol
• Monoisotopic Mass: 215.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2171848-98-7)

Methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate, a compound with the CAS registry number 2171848-98-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and advanced materials. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The presence of a methyl group at position 1 and a carboxylate ester group at position 3 further enhances its functional diversity.

The pyrazole ring in this compound plays a pivotal role in its chemical reactivity and biological activity. Pyrazoles are known for their ability to form hydrogen bonds, which is a critical property for drug molecules targeting specific protein receptors. Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes, including kinases and proteases, making them promising candidates in the development of anti-cancer and anti-inflammatory agents. The fluoroethylamine substituent at position 5 introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets.

From a synthetic perspective, the preparation of methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate involves a multi-step process that typically begins with the synthesis of the pyrazole core. This is followed by functionalization at specific positions to introduce the desired substituents. The use of modern catalytic methods, such as palladium-catalyzed cross-couplings, has significantly streamlined the synthesis of such complex molecules. Researchers have also explored green chemistry approaches to minimize environmental impact during the production process.

In terms of applications, this compound has shown potential in several areas. In the pharmaceutical industry, it has been investigated as a lead compound for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Its ability to modulate cellular signaling pathways makes it an attractive candidate for further preclinical studies. Additionally, this compound has been studied for its role in agrochemicals, where it exhibits promising activity as an herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate with greater accuracy. Molecular docking studies have revealed that this compound can bind effectively to various drug targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These findings underscore its potential as a scaffold for developing next-generation therapeutics.

The development of methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate also highlights the importance of interdisciplinary collaboration in modern chemical research. By integrating insights from organic synthesis, computational modeling, and biological testing, scientists can accelerate the discovery and optimization of novel compounds with therapeutic potential.

In conclusion, methyl 5-{(2-fluoroethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2171848-98-7) stands as a testament to the ingenuity and precision required in contemporary chemical research. Its unique structure, versatile properties, and promising applications make it a focal point for ongoing investigations across multiple disciplines.